Tert-butyl 4-(2-(((5-cyclopropylpyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-[(5-cyclopropylpyridin-3-yl)methylamino]-2-oxoethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H31N3O3/c1-21(2,3)27-20(26)24-8-6-15(7-9-24)11-19(25)23-13-16-10-18(14-22-12-16)17-4-5-17/h10,12,14-15,17H,4-9,11,13H2,1-3H3,(H,23,25)
• InChI Key: VFNCUTSBFWIXNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)NCC2=CC(=CN=C2)C3CC3
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

“Tert-butyl 4-(2-(((5-cyclopropylpyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate” is a compound that can be used as a Farnesoid X Receptor (FXR) agonist. It is disclosed in the patent application by Terns Pharmaceuticals, Inc.

Molecular Structure Analysis

The molecular structure of this compound is complex with multiple functional groups. It includes a piperidine ring, an amide group, and a cyclopropyl group attached to a pyridine ring. The exact structure can be determined using techniques like NMR, X-ray crystallography, etc.

Scientific Research Applications

Antibacterial Agents Synthesis

A study highlights the synthesis and structure-activity relationships of fluoronaphthyridines, including derivatives similar to the specified compound, demonstrating their potential as antibacterial agents. The research indicated that specific substituent groups could significantly enhance in vitro and in vivo antibacterial activities (Bouzard et al., 1992).

Piperidine Derivatives Synthesis

Research on the stereoselective synthesis of piperidine derivatives fused with oxygen heterocycles, utilizing tert-butyl 4-oxopiperidine-1-carboxylate, sheds light on novel synthetic pathways for creating diverse piperidine-based compounds (Moskalenko & Boev, 2014).

Anticancer Drug Intermediates

A method was established for a rapid and high yield synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, indicating the compound's relevance in the development of therapeutics targeting the PI3K/AKT/mTOR pathway (Zhang et al., 2018).

Synthetic Building Blocks

The synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, explored as a cyclic amino acid ester, demonstrates the compound's utility as a synthetic building block for creating complex molecular structures with potential biological applications (Moriguchi et al., 2014).

Enantiopure Derivatives Synthesis

Research focusing on the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common piperidinecarboxylate precursor underscores the compound's significance in stereoselective organic synthesis, facilitating the creation of chiral molecules (Marin et al., 2004).

Mechanism of Action

As an FXR agonist, this compound is likely to bind to the FXR receptor, which is a type of nuclear receptor. This binding can modulate the transcription of certain genes, influencing various biological processes.